Cas no 1214384-87-8 (3-(3-Methoxy-4-(pyridin-4-yl)phenyl)pyridine)
3-(3-Methoxy-4-(pyridin-4-yl)phenyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-(3-methoxy-4-(pyridin-4-yl)phenyl)pyridine
- 3-(3-Methoxy-4-(pyridin-4-yl)phenyl)pyridine
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- Inchi: 1S/C17H14N2O/c1-20-17-11-14(15-3-2-8-19-12-15)4-5-16(17)13-6-9-18-10-7-13/h2-12H,1H3
- InChI Key: XLKIIPWQOKFNRB-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C2C=NC=CC=2)C=CC=1C1C=CN=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 291
- XLogP3: 3
- Topological Polar Surface Area: 35
3-(3-Methoxy-4-(pyridin-4-yl)phenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015000778-250mg |
3-(3-Methoxy-4-(pyridin-4-yl)phenyl)pyridine |
1214384-87-8 | 97% | 250mg |
$499.20 | 2023-09-04 | |
| Alichem | A015000778-500mg |
3-(3-Methoxy-4-(pyridin-4-yl)phenyl)pyridine |
1214384-87-8 | 97% | 500mg |
$831.30 | 2023-09-04 | |
| Alichem | A015000778-1g |
3-(3-Methoxy-4-(pyridin-4-yl)phenyl)pyridine |
1214384-87-8 | 97% | 1g |
$1549.60 | 2023-09-04 |
3-(3-Methoxy-4-(pyridin-4-yl)phenyl)pyridine Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 3-(3-Methoxy-4-(pyridin-4-yl)phenyl)pyridine
Introduction to 3-(3-Methoxy-4-(pyridin-4-yl)phenyl)pyridine (CAS No. 1214384-87-8)
The compound 3-(3-Methoxy-4-(pyridin-4-yl)phenyl)pyridine, identified by the CAS registry number CAS No. 1214384-87-8, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, catalysis, and electronic materials. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.
Structurally, 3-(3-Methoxy-4-(pyridin-4-yl)phenyl)pyridine consists of a pyridine ring fused with a phenyl group, which is substituted with a methoxy group at the 3-position and a pyridin-4-yl group at the 4-position. This arrangement creates a conjugated system that exhibits interesting electronic properties. The methoxy group introduces electron-donating effects, while the pyridinyl substituent contributes electron-withdrawing characteristics, resulting in a balanced electronic structure that is highly desirable for various chemical applications.
Recent studies have explored the synthesis of this compound through diverse routes, including Suzuki coupling reactions and nucleophilic aromatic substitution. These methods have not only improved the yield but also enabled the incorporation of additional functional groups for tailored applications. For instance, researchers have successfully synthesized derivatives of 3-(3-Methoxy-4-(pyridin-4-yl)phenyl)pyridine with appended fluorophores or magnetic nanoparticles, expanding its utility in sensing and imaging technologies.
The physical and chemical properties of CAS No. 1214384-87-8 have been extensively characterized using advanced analytical techniques such as X-ray crystallography, NMR spectroscopy, and UV-vis spectroscopy. These studies reveal that the compound exhibits high thermal stability and excellent solubility in organic solvents, making it suitable for use in high-performance materials. Moreover, its optical properties, including strong fluorescence emission under UV light, have positioned it as a promising candidate for optoelectronic devices.
In terms of applications, 3-(3-Methoxy-4-(pyridin-4-y)l)phenyl)pyridine has shown remarkable potential in the field of catalysis. Its ability to act as a Lewis acid catalyst has been demonstrated in various organic transformations, including aldol reactions and Michael additions. Recent research highlights its effectiveness in asymmetric catalysis, where it facilitates enantioselective reactions with high yields and enantiomeric excesses.
Beyond catalysis, this compound has found applications in drug design due to its ability to interact with biological targets such as G-protein coupled receptors (GPCRs). Preclinical studies suggest that derivatives of CAS No. 1214384-87-8 exhibit potent bioactivity against certain disease pathways, making them valuable leads for drug development.
The environmental impact and toxicity profile of 3-(3-Methoxy-4-(pyridin-4-y)l)pheny)l)pyri)dine) have also been investigated to ensure its safe handling and application. Studies indicate that it has low toxicity towards aquatic organisms under standard conditions, aligning with current environmental regulations.
In conclusion, the compound CAS No. 1214384-87-8, or 3-(3-Methoxy-4-(pyridin-4-
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